3-fluoro-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H18FN3O2S/c20-14-6-5-7-15(12-14)26(24,25)22-17-9-2-1-8-16(17)18-13-23-11-4-3-10-19(23)21-18/h1-2,5-9,12-13,22H,3-4,10-11H2
• InChI Key: GMTSIMMWOPSALA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3NS(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol

Description

The compound “3-fluoro-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzenesulfonamide” is a complex organic molecule. It has a molecular formula of C14H17FN4 and an average mass of 260.310 Da. The molecule is part of the imidazo[1,2-a]pyrimidine family, which is known for its wide variety of biological activities, including antimicrobial properties.

Scientific Research Applications

Medical Imaging and Therapeutics

One significant application of compounds related to "3-fluoro-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzenesulfonamide" is in medical imaging, particularly using positron emission tomography (PET). For instance, fluorinated imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their affinity towards peripheral benzodiazepine receptors (PBRs), which are implicated in neurodegenerative disorders. The radiolabeled compounds displayed high in vitro selectivity for PBRs over central benzodiazepine receptors (CBRs), with promising results in biodistribution studies in rats, highlighting their potential as imaging agents for PBR expression in neurodegenerative diseases (Fookes et al., 2008).

Environmental Sensing

Compounds with the tetrahydroimidazo[1,2-a]pyridine moiety have also been explored for environmental sensing applications. A study on reaction-based fluorescent probes for discriminating thiophenols over aliphatic thiols demonstrated the utility of these compounds in detecting toxic benzenethiols with high sensitivity and selectivity. Such probes could significantly impact chemical, biological, and environmental sciences, offering a means to detect thiophenols in water samples with high accuracy (Wang et al., 2012).

Molecular Interactions and Drug Discovery

Furthermore, the synthesis and biochemical evaluation of derivatives, including benzenesulfonamides, have provided insights into molecular interactions and potential therapeutic applications. For example, novel GPR119 agonists with modifications to the pyridylphthalimide motif have been identified, contributing to the understanding of metabolic disorders and the development of new treatments. These studies not only shed light on the compounds' pharmacological profiles but also their metabolic stability, offering new avenues for drug discovery (Yu et al., 2014).

Future Directions

The future directions for this compound could involve further exploration of its potential antimicrobial properties, given the known activity of similar compounds. Additionally, the development of novel classes of neonicotinoids to confront the current resistance and prevent further development of resistant strains could be a potential area of research.

Mechanism of Action

Target of Action

Compounds with similar structures, such as hydrazone derivatives and imidazo[1,2-a]pyrimidines, are known to exhibit a wide variety of biological activities, including antimicrobial, anticonvulsant, antidepressant, analgesic, antitumor, anti-platelet, vasodilator, antiviral, anticancer, antitubercular, and anti-hiv .

Mode of Action

It’s worth noting that similar compounds, such as hydrazone derivatives, are known to interact with their targets through various mechanisms, often involving the replacement of the oxygen of carbonyl compounds with the –nnh2 functional group .

Biochemical Pathways

Similar compounds have been shown to impact a variety of biological pathways due to their broad spectrum of biological activities .

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities, suggesting that this compound could potentially have diverse effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as hydrazone derivatives, are known to exhibit a wide variety of biological activities, including antimicrobial, anticonvulsant, antidepressant, analgesic, antitumor, anti-platelet, vasodilator, antiviral, anticancer, antitubercular, and anti-HIV activities .

Cellular Effects

Related compounds have been shown to exhibit significant antimicrobial activity against various bacterial strains .